![molecular formula C17H14F3NO B2511742 (2E)-N-(2-methylphenyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide CAS No. 1164539-05-2](/img/structure/B2511742.png)
(2E)-N-(2-methylphenyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2E)-N-(2-methylphenyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide, also known as MPTP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its ability to selectively inhibit the activity of certain enzymes and proteins, making it a valuable tool for studying various biological processes at the molecular level.
Scientific Research Applications
Anti-Inflammatory Potential
- Study 1: A series of N-arylcinnamanilides, including derivatives similar to the compound , demonstrated significant anti-inflammatory potential. They inhibited lipopolysaccharide-induced NF-κB activation and were more potent than cinnamic acid. Notably, these compounds did not affect IκBα level or MAPKs activity, suggesting a different mode of action from prednisone (Hošek et al., 2019).
Antimicrobial and Antitubercular Activities
- Study 2: Chlorinated N-arylcinnamamides exhibited a broad spectrum of antimicrobial activity. They were effective against gram-positive bacteria, mycobacterial strains, and showed low cytotoxicity to primary mammalian cell lines (Strharsky et al., 2022).
- Study 3: N-Phenyl-Substituted Cinnamanilides displayed significant antimalarial activity against chloroquine-sensitive strains of P. falciparum, with some derivatives showing efficacy comparable to chloroquine (Kos et al., 2022).
Antifungal and Antistaphylococcal Properties
- Study 4: Ring-substituted N-arylcinnamamides, including variants close to the compound , showed notable antifungal and antistaphylococcal activities, comparable to or higher than standard antibiotics like ampicillin and isoniazid (Pospíšilová et al., 2018).
Inhibitors of Transcription Factors NF-kappaB and AP-1
- Study 5: N-arylcinnamanilides were studied as inhibitors of NF-kappaB and AP-1 gene expression. Modification of the pyrimidine ring in these compounds affected their activity and potential oral bioavailability (Palanki et al., 2000).
Treatment of Resistant Bacterial Infections
- Study 6: Anilides of 3-(trifluoromethyl)cinnamic acid showed strong inhibition against resistant bacterial strains like MRSA and vancomycin-resistant E. faecalis. They also demonstrated significant effects on bacterial respiration and showed both bacteriostatic and bactericidal activities (Strharsky et al., 2022).
Geometry Optimization and Molecular Docking Studies
- Study 7: The geometry optimization of a structurally similar compound, belinostat, revealed its potential interactions with the Ebola virus glycoprotein, suggesting a new avenue for antiviral research (Otuokere et al., 2015).
Properties
IUPAC Name |
(E)-N-(2-methylphenyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14F3NO/c1-12-5-2-3-8-15(12)21-16(22)10-9-13-6-4-7-14(11-13)17(18,19)20/h2-11H,1H3,(H,21,22)/b10-9+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHSKWCGAVGFCNQ-MDZDMXLPSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)C=CC2=CC(=CC=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1NC(=O)/C=C/C2=CC(=CC=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14F3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.